![molecular formula C17H14N4O B2524248 2-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-5-phenyl-1,3,4-oxadiazole CAS No. 879585-26-9](/img/structure/B2524248.png)
2-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-5-phenyl-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-5-phenyl-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C17H14N4O and its molecular weight is 290.326. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Effect of Substitution and Temperature on the Corrosion Inhibition Properties : Research demonstrates the effectiveness of 1,3,4-oxadiazole derivatives, including structures similar to the specified compound, as corrosion inhibitors for mild steel in sulfuric acid. These derivatives exhibit significant corrosion inhibition capabilities, attributed to their adsorption on the metal surface, forming a protective layer. This adsorption behavior is well-described by the Langmuir adsorption isotherm, suggesting a mix of physical and chemical interactions between the inhibitor and the metal surface (Ammal, Prajila, & Joseph, 2018).
Antimicrobial and Antitubercular Activities
Novel Benzimidazole–Oxadiazole Hybrid Molecules as Promising Antimicrobial Agents : This study describes the synthesis of novel hybrid molecules that integrate the benzimidazole and oxadiazole moieties, showing significant antimicrobial and anti-tubercular activities. The compounds demonstrated high potency against various microbial strains, including Mycobacterium tuberculosis, with minimal toxicity observed in hemolytic and cytotoxicity assays (Shruthi et al., 2016).
Antioxidant and Anticancer Activities
Synthesis, Antioxidant, and Antimicrobial Activities of New Benzimidazole–Oxadiazole Hybrids : A series of new compounds featuring the benzimidazole–oxadiazole framework were synthesized and assessed for their antioxidant and antimicrobial properties. These compounds displayed notable efficacy in scavenging free radicals and inhibiting the growth of various bacterial and fungal strains. The antioxidant activity was particularly highlighted, with some derivatives showing significant potential (Bassyouni et al., 2012).
Anticancer Agents
Synthesis of Benzimidazoles Bearing Oxadiazole Nucleus as Anticancer Agents : In this study, a series of benzimidazoles bearing an oxadiazole nucleus were synthesized and evaluated for their anticancer activity. The compounds were tested in vitro against a panel of cancer cell lines, with one compound emerging as a lead due to its significant growth inhibition activity. This suggests the potential of such compounds as anticancer agents, with specific structural modifications enhancing their efficacy (Rashid, Husain, & Mishra, 2012).
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities and can interact with various targets .
Mode of Action
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities
Biochemical Pathways
Imidazole derivatives are known to interact with a wide range of targets and can potentially affect multiple biochemical pathways
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which can influence their absorption and distribution
Result of Action
Imidazole derivatives are known to exhibit a range of biological activities, suggesting that they can have various molecular and cellular effects
Biochemical Analysis
Biochemical Properties
It is known that imidazole-containing compounds, such as this one, have a broad range of chemical and biological properties . They have been found to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Cellular Effects
Some studies have suggested that similar compounds have shown antitumor activity against different cell lines
Molecular Mechanism
It is likely that the compound interacts with various biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression
Properties
IUPAC Name |
2-[(2-methylbenzimidazol-1-yl)methyl]-5-phenyl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O/c1-12-18-14-9-5-6-10-15(14)21(12)11-16-19-20-17(22-16)13-7-3-2-4-8-13/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYLSQRWTESQSDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CC3=NN=C(O3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.